Cas no 330200-86-7 (ethyl 2-{2-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-1,3-thiazol-4-yl}acetate)

Ethyl 2-{2-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-1,3-thiazol-4-yl}acetate is a specialized synthetic intermediate with applications in organic and medicinal chemistry. Its structure features a thiazole core linked to a succinimide moiety via an amide bond, offering versatility in further functionalization. The presence of the 2,5-dioxopyrrolidin-1-yl group enhances reactivity, making it useful for conjugation or crosslinking reactions, particularly in bioconjugation and polymer synthesis. The ethyl ester group provides solubility in organic solvents, facilitating downstream modifications. This compound is valued for its stability and compatibility with a range of synthetic protocols, making it a practical choice for researchers developing bioactive molecules or advanced materials.
ethyl 2-{2-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-1,3-thiazol-4-yl}acetate structure
330200-86-7 structure
Product Name:ethyl 2-{2-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-1,3-thiazol-4-yl}acetate
CAS No:330200-86-7
MF:C18H17N3O5S
MW:387.40968298912
CID:5827400
PubChem ID:4180602
Update Time:2025-10-21

ethyl 2-{2-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(2-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)thiazol-4-yl)acetate
    • F0327-0352
    • ethyl 2-{2-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-1,3-thiazol-4-yl}acetate
    • 330200-86-7
    • AKOS002577967
    • Oprea1_154386
    • ethyl 2-[2-[[4-(2,5-dioxopyrrolidin-1-yl)benzoyl]amino]-1,3-thiazol-4-yl]acetate
    • Inchi: 1S/C18H17N3O5S/c1-2-26-16(24)9-12-10-27-18(19-12)20-17(25)11-3-5-13(6-4-11)21-14(22)7-8-15(21)23/h3-6,10H,2,7-9H2,1H3,(H,19,20,25)
    • InChI Key: SVBDMSNQWKXUPQ-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(=O)OCC)N=C1NC(C1C=CC(=CC=1)N1C(CCC1=O)=O)=O

Computed Properties

  • Exact Mass: 387.08889182g/mol
  • Monoisotopic Mass: 387.08889182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 134Ų

ethyl 2-{2-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-1,3-thiazol-4-yl}acetate Pricemore >>

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Additional information on ethyl 2-{2-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-1,3-thiazol-4-yl}acetate

Comprehensive Overview of Ethyl 2-{2-[4-(2,5-Dioxopyrrolidin-1-yl)benzamido]-1,3-thiazol-4-yl}acetate (CAS No. 330200-86-7)

The compound ethyl 2-{2-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-1,3-thiazol-4-yl}acetate (CAS No. 330200-86-7) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique molecular structure, featuring a 1,3-thiazole core and a 2,5-dioxopyrrolidin-1-yl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and development.

One of the key reasons for the growing interest in ethyl 2-{2-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-1,3-thiazol-4-yl}acetate is its role as a building block for small-molecule inhibitors. The compound's ability to interact with specific biological targets has made it a focal point in the development of therapies for various diseases. For instance, its thiazole ring is known to exhibit antimicrobial and anti-inflammatory properties, which align with current trends in addressing antibiotic resistance and chronic inflammatory conditions.

In the context of green chemistry and sustainable synthesis, CAS No. 330200-86-7 has also been studied for its potential to reduce environmental impact. Researchers are investigating eco-friendly synthetic routes to produce this compound, leveraging catalytic methods and biodegradable solvents. This aligns with the global push toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

The compound's structural versatility is another area of exploration. Its benzamido and acetate functional groups allow for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where computational models are used to predict the bioactivity of novel compounds. Searches for terms like "thiazole derivatives in drug design" and "AI in medicinal chemistry" often highlight the importance of such intermediates.

From a technical standpoint, ethyl 2-{2-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-1,3-thiazol-4-yl}acetate exhibits favorable physicochemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions. These characteristics make it a practical choice for researchers working on peptide mimetics and heterocyclic chemistry. Its CAS No. 330200-86-7 is frequently referenced in patents and scientific literature, underscoring its commercial and academic relevance.

In summary, ethyl 2-{2-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-1,3-thiazol-4-yl}acetate represents a critical tool in modern chemical research. Its applications span from drug discovery to sustainable synthesis, addressing some of the most pressing challenges in the pharmaceutical industry. As interest in targeted therapies and green chemistry continues to rise, this compound is poised to remain at the forefront of scientific innovation.

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